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Compound of Interest

Compound Name: Sch 40853-d4

Cat. No.: B12427428 Get Quote

An In-depth Overview of Suppliers, Specifications, and Analytical Methodologies

This technical guide provides a comprehensive overview of Loratadine-d4, a deuterated

internal standard crucial for the accurate quantification of loratadine in various biological

matrices. Designed for researchers, scientists, and drug development professionals, this

document outlines key suppliers, detailed chemical and physical specifications, and

representative analytical methodologies.

Introduction to Loratadine-d4
Loratadine-d4 is a stable isotope-labeled version of loratadine, a potent and selective

peripheral histamine H1-receptor antagonist.[1] Its primary application is as an internal

standard in bioanalytical studies, particularly in pharmacokinetic and pharmacodynamic

assessments, where it is used for the quantification of loratadine by mass spectrometry.[2] The

incorporation of four deuterium atoms provides a distinct mass difference, enabling precise

differentiation from the unlabeled parent drug without significantly altering its chemical

properties.

Reputable Suppliers of Loratadine-d4
A number of reputable suppliers provide Loratadine-d4 for research and development

purposes. The following table summarizes some of the key suppliers and the information they
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provide.

Supplier Website Available Information

Cayman Chemical --INVALID-LINK--

Technical Information,

Certificate of Analysis (batch

specific)[2]

Santa Cruz Biotechnology --INVALID-LINK--
Certificate of Analysis (lot

specific)[3]

VIVAN Life Sciences --INVALID-LINK--

CoA, MASS, NMR and HPLC

data provided with

compounds[4]

Simson Pharma Limited --INVALID-LINK--
Certificate of Analysis provided

with every compound

Clearsynth --INVALID-LINK-- Certificate of Analysis provided

LGC Standards --INVALID-LINK--
Purity and isotopic enrichment

information available

MedchemExpress --INVALID-LINK--
Data Sheet and Handling

Instructions available

Pharmaffiliates --INVALID-LINK--
Catalogue number and basic

molecular information listed

BOC Sciences --INVALID-LINK--
Purity information by HPLC

and atom % D available

Chemical and Physical Specifications
The following tables summarize the key chemical and physical properties of Loratadine-d4 as

reported by various suppliers and chemical databases.

Table 1: General Chemical Information
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Parameter Value Source(s)

IUPAC Name

ethyl 4-(8-chloro-5,6-dihydro-

11H-benzocyclohepta[1,2-

b]pyridin-11-ylidene)-1-

piperidine-3,3,5,5-d4-

carboxylate

Synonyms

4-(8-Chloro-5,6-dihydro-11H-

benzocyclohepta[1,2-b]pyridin-

11-ylidene)-1-

piperidinecarboxylic Acid-d4,

Ethyl Ester

CAS Number 2748435-73-4, 381727-27-1

Molecular Formula C₂₂H₁₉D₄ClN₂O₂

Molecular Weight ~386.91 g/mol

Table 2: Physical and Chemical Properties

Property Value Source(s)

Appearance Solid

Purity
≥98% (Chemical Purity), ≥95%

(HPLC)

Isotopic Enrichment
≥99% deuterated forms (d₁-

d₄), 99 atom % D

Solubility
DMF: 30 mg/ml, DMSO: 25

mg/ml, Ethanol: 30 mg/ml

Storage Conditions 2-8°C, -20°C

Experimental Protocols: Quality Assessment of
Loratadine-d4
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The quality and purity of Loratadine-d4 are critical for its use as an internal standard. High-

Performance Liquid Chromatography (HPLC) is a standard method for assessing the chemical

purity of the substance.

Representative HPLC Method for Purity Analysis
While specific protocols are often proprietary to the supplier, a general method for the analysis

of loratadine and its related substances can be adapted for Loratadine-d4. The following is a

representative HPLC method based on published literature for loratadine analysis.

Objective: To determine the chemical purity of Loratadine-d4 by identifying and quantifying any

impurities.

Instrumentation:

HPLC system with a UV detector

Data acquisition and processing software

Chromatographic Conditions:

Parameter Condition

Column
SymmetryShield™ RP8 or similar C8/C18

column

Mobile Phase
Methanol and 10 mM H₃PO₄ buffer (pH adjusted

to 7.00 with triethylamine) in a gradient

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Detection Wavelength 244 nm

Column Temperature 35-40°C

Procedure:
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Standard Preparation: Prepare a standard solution of Loratadine-d4 in the mobile phase at a

known concentration.

Sample Preparation: Prepare a solution of the Loratadine-d4 sample to be tested in the

mobile phase.

Injection: Inject the standard and sample solutions into the HPLC system.

Data Analysis: Compare the chromatogram of the sample to that of the standard. Identify

and quantify any impurity peaks based on their retention times and peak areas relative to the

main Loratadine-d4 peak.

Visualizing Key Processes
To further aid in the understanding of the application and quality control of Loratadine-d4, the

following diagrams have been generated using the DOT language.
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Supplier Selection Workflow

Identify Potential Suppliers Request Specifications & CoA Evaluate Purity & Isotopic Enrichment Compare Pricing & Availability Select Supplier

Start: Receive Loratadine-d4 Sample

Sample Preparation Dissolve in Mobile Phase

HPLC Analysis Inject into HPLC System

Data Acquisition Record Chromatogram

Data Analysis Integrate Peaks & Calculate Purity

Generate Report | Certificate of Analysis

End: Quality Control Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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